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Abstract

Diisopropyl sulfate ((i-Pr)2S0a) is a dialkyl sulfate ester of significant interest due to its role as
an intermediate in industrial chemical processes and its potential applications as an alkylating
agent in organic synthesis. This technical guide provides a comprehensive overview of the
synthesis and preparation of diisopropyl sulfate, with a focus on both industrial manufacturing
methods and plausible laboratory-scale protocols. Detailed experimental procedures, tabulated
guantitative data, and visual representations of reaction pathways and workflows are presented
to facilitate a thorough understanding for researchers, scientists, and professionals in drug
development.

Introduction

Diisopropyl sulfate is primarily known as a key intermediate in the "strong-acid" process for
the production of isopropanol from propylene.[1][2][3][4] In this process, propylene gas is
absorbed into concentrated sulfuric acid, leading to the formation of isopropyl hydrogen sulfate
and diisopropyl sulfate. Subsequent hydrolysis of these intermediates yields isopropanol.
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While diisopropyl sulfate is not typically isolated as a final product in this industrial context, its
synthesis and reactivity are of considerable interest. In a laboratory setting, diisopropyl
sulfate can be prepared through the reaction of isopropanol with a suitable sulfating agent.
This guide will detail the underlying chemistry and provide practical methodologies for its
preparation.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety data for diisopropyl sulfate is provided in
Table 1. It is a colorless, oily liquid that is sparingly soluble in water and is classified as a
suspected carcinogen.[2][5][6] Appropriate safety precautions, including the use of personal
protective equipment and working in a well-ventilated fume hood, are mandatory when

handling this compound.

Table 1: Physicochemical and Safety Properties of Diisopropyl Sulfate

Property Value Reference(s)
Molecular Formula CeH1404S [51[6]
Molecular Weight 182.24 g/mol [5]
Appearance Colorless, oily liquid [2]

CAS Number 2973-10-6 [7]

Boiling Point ?;e;infai)(:srensr;Hg [1112]

Melting Point -19°C [1][6]

Density 1.1 g/cm3 [6]

Solubility in Water 0.5% [2]

Harmful if swallowed or in
contact with skin, Causes
Safety Hazards severe skin burns and eye [2][5]
damage, Suspected of causing
cancer (IARC Group 2B)
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Synthesis of Diisopropyl Sulfate

Two primary approaches for the synthesis of diisopropyl sulfate are discussed: the industrial
method involving propylene and sulfuric acid, and a plausible laboratory-scale preparation from
isopropanol.

Industrial Synthesis from Propylene and Sulfuric Acid

The industrial production of isopropanol via the strong-acid process involves the absorption of
propylene in concentrated sulfuric acid (typically >80%) at low temperatures (e.g., 20—30 °C).
[4] This process leads to the formation of a mixture of isopropyl hydrogen sulfate and
diisopropyl sulfate, which is then hydrolyzed to produce isopropanol.

The key reactions in this process are:
o Formation of Isopropyl Hydrogen Sulfate: CHsCH=CHz + H2SO4 - (CH3)2CHOSOsH
o Formation of Diisopropyl Sulfate: (CH3)2CHOSOsH + CH3CH=CHz - ((CH3)2CH)2S0a

A patent describes a process where liquid propylene is reacted with 87.5-95% sulfuric acid at
temperatures between 0-30 °C and a pressure of approximately 165 Ibs/sq. inch.[8]

Table 2: Reaction Conditions for Industrial Synthesis of Isopropyl Sulfates

Parameter Value Reference(s)
Reactants Propylene, Sulfuric Acid [3][4]
Sulfuric Acid Concentration >80% (strong-acid process) [4]

20-30 °C (strong-acid
Temperature [4]
process)

Pressure ~165 Ibs/sq. in. [8]

Laboratory-Scale Synthesis from Isopropanol

While specific literature on the laboratory synthesis of diisopropyl sulfate is scarce, a
plausible protocol can be adapted from general methods for the preparation of dialkyl sulfates.
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The reaction of an alcohol with a strong sulfating agent, such as fuming sulfuric acid or sulfuryl
chloride, is a common approach.

Materials:

Isopropanol (anhydrous)

Fuming sulfuric acid (oleum, e.g., 20% free SOs)

Dichloromethane (anhydrous)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Equipment:

Three-necked round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Thermometer

e |ce-water bath

e Separatory funnel

 Rotary evaporator

e Vacuum distillation apparatus

Procedure:

e In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a thermometer, place anhydrous isopropanol (2.0 equivalents) dissolved in anhydrous
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dichloromethane.

e Cool the flask in an ice-water bath to 0-5 °C.

» Slowly add fuming sulfuric acid (1.0 equivalent) dropwise from the dropping funnel to the
stirred isopropanol solution. Maintain the temperature of the reaction mixture below 10 °C
throughout the addition.

» After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4
hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Once the reaction is complete, carefully pour the mixture over crushed ice.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with cold water, saturated sodium
bicarbonate solution (to neutralize any remaining acid), and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude diisopropyl sulfate can be purified by vacuum distillation.[9]

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Fuming
sulfuric acid is extremely corrosive and reacts violently with water. Appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat, must be worn.

Characterization

The synthesized diisopropyl sulfate should be characterized to confirm its identity and purity.

Spectroscopic Data

While a dedicated public spectrum is not readily available, the expected NMR signals can be
predicted based on the structure of diisopropyl sulfate.
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Table 3: Predicted *H and 3C NMR Data for Diisopropyl Sulfate

Predicted Chemical Shift

Nucleus Multiplicity
(ppm)

1H NMR

-CH(CH3)2 ~4.8-5.0 septet

-CH(CHs3)2 ~1.4-15 doublet

B3C NMR

-CH(CHs)2 ~75 - 80

-CH(CHs)2 ~22 - 24

Visualizing the Synthesis and Workflow

Graphviz diagrams are provided to illustrate the chemical reactions and the general
experimental workflow.
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Diagram 1: Synthesis Pathways for Diisopropyl Sulfate.
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Diagram 2: General Experimental Workflow for Laboratory Synthesis.
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Conclusion

This technical guide has provided a detailed overview of the synthesis and preparation of
diisopropyl sulfate. While its primary role is as a transient intermediate in the industrial
production of isopropanol, plausible laboratory-scale synthetic routes can be devised from
readily available starting materials. The information presented, including experimental
protocols, tabulated data, and graphical representations, serves as a valuable resource for
chemists in research and development who may wish to prepare or handle this versatile
alkylating agent. Due to its hazardous nature, all handling and synthesis of diisopropyl sulfate
must be conducted with strict adherence to safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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